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Compound of Interest

Compound Name: Jasmine lactone

Cat. No.: B1672798

Ensuring laboratory safety and environmental responsibility are paramount when handling
chemical waste. This document provides a comprehensive, step-by-step guide for the proper
disposal of Jasmine lactone, tailored for researchers, scientists, and drug development
professionals.

Jasmine lactone, while a valuable fragrance and flavoring agent, requires careful handling
and disposal due to its potential as a skin and eye irritant and its toxicity to aquatic life with
long-lasting effects.[1] Adherence to these procedures will help ensure the safety of laboratory
personnel and minimize environmental impact.

Hazard Profile and Key Data

Before handling and disposal, it is crucial to be aware of the hazard profile of Jasmine
lactone. The following table summarizes key safety and physical property data.
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GHS Hazard Statements

Causes skin irritation, Causes
serious eye irritation, Toxic to
aquatic life with long lasting
effects. May be harmful in

contact with skin.

[1]2]

Signal Word Warning [1][2]

Appearance Colorless to pale yellow liquid [11[3]

Odor Sweet, floral, jasmine-like [1]

Flash Point 110 °C (230 °F) - closed cup [1]
Practically insoluble in water;

Solubility soluble in ethanol and organic [1]

solvents.

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe handling and disposal of Jasmine lactone

waste. This protocol is based on established best practices for laboratory chemical waste

management.[4][5][6]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Jasmine lactone waste. This includes:

o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles or glasses with side shields.[7][8]

o Alaboratory coat.[8]

2. Waste Segregation and Collection:

» Do not dispose of Jasmine lactone down the drain or in regular trash.[5][9] Discharge into

the environment must be avoided.[8]
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Collect all waste containing Jasmine lactone (including residues, contaminated materials,
and solutions) in a dedicated, properly labeled hazardous waste container.[6][10]

The container should be made of a compatible material (e.g., glass or polyethylene) and
have a secure screw-top cap.[6]

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name,
"Jasmine lactone." Note the approximate concentration and quantity.

. Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.[6][10]

The SAA should be at or near the point of generation and away from ignition sources.[8][10]
Ensure the container is kept closed except when adding waste.[5][10]
. Disposal of Empty Containers:

A container that has held Jasmine lactone should be considered hazardous waste unless
properly decontaminated.

To decontaminate, triple-rinse the empty container with a suitable solvent (e.g., ethanol or
another organic solvent in which Jasmine lactone is soluble).[5]

Collect the rinseate as hazardous waste in your designated Jasmine lactone waste
container.[5]

After triple-rinsing, deface the original label on the container, and it may then be disposed of
as regular laboratory glass or plastic waste, depending on institutional policies.[5]

. Arranging for Final Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to schedule a waste pickup.[4][10]
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o Provide them with all necessary information about the waste, as indicated on your hazardous
waste label.

Experimental Workflow for Waste Handling

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Jasmine lactone waste in a laboratory setting.
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Jasmine Lactone Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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